N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-phenylpropanamide

• IUPAC Name: N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-3-phenylpropanamide
• InChI: InChI=1S/C20H22N2O2/c1-15(23)22-12-11-17-8-9-19(13-18(17)14-22)21-20(24)10-7-16-5-3-2-4-6-16/h2-6,8-9,13H,7,10-12,14H2,1H3,(H,21,24)
• InChI Key: YHNFEIAMIAEIRS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-phenylpropanamide, also known as A-4010, is a chemical compound that has been gaining attention in the scientific community due to its potential as a therapeutic agent. A-4010 is a derivative of tetrahydroisoquinoline, a class of compounds that has been shown to possess a wide range of biological activities, including antitumor, antibacterial, and anticonvulsant effects. In

Scientific Research Applications

Synthesis and Characterization

• Research on synthetic methods and spectral characterization has led to the development of novel compounds with structures related to N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-phenylpropanamide. These include new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and pyrimidine derivatives, showcasing diverse synthetic routes and potential for pharmacological investigation (R. Zaki, S. M. Radwan, A. El-Dean, 2017).

Potential Pharmacological Activities

• The creation of 1-substituted 1,2,3,4-tetrahydroisoquinolines through asymmetric Pictet-Spengler reactions hints at the synthesis of natural products and synthetic drugs. This demonstrates the compound's utility in crafting molecules with significant biological activities, including potential anticonvulsant properties (Elma Mons, M. Wanner, S. Ingemann, J. V. van Maarseveen, H. Hiemstra, 2014).

• The development of novel anticonvulsant agents containing tetrahydroisoquinoline skeletons, like N-substituted 1,2,3,4-tetrahydroisoquinolines, further underscores the therapeutic potential of compounds structurally related to N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-phenylpropanamide. Such studies indicate significant anticonvulsant properties, comparable to existing treatments, and highlight the role of noncompetitive modulation of AMPA receptors (R. Gitto, M. Barreca, L. De Luca, G. De Sarro, G. Ferreri, S. Quartarone, E. Russo, A. Constanti, A. Chimirri, 2003).

Antimicrobial and Antitubercular Activities

• Synthesis of carboxamide derivatives of 2-quinolones, including compounds structurally akin to N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-phenylpropanamide, has been explored for antimicrobial and antitubercular activities. This research highlights the potential of these compounds in addressing bacterial, fungal, and tuberculosis infections, illustrating the broad spectrum of possible pharmacological applications (Abhishek Kumar, Jennifer Fernandes, Pankaj Kumar, 2014).